![molecular formula C8H10N2O2 B565516 2-Methyl-3-(pyrimidin-2-YL)propanoic acid CAS No. 819850-14-1](/img/structure/B565516.png)
2-Methyl-3-(pyrimidin-2-YL)propanoic acid
Overview
Description
2-Methyl-3-(pyrimidin-2-YL)propanoic acid is a chemical compound with the molecular formula C8H10N2O2 and a molecular weight of 166.18 . It is a synthetic intermediate that is useful for pharmaceutical synthesis .
Molecular Structure Analysis
The molecular structure of 2-Methyl-3-(pyrimidin-2-YL)propanoic acid can be represented by the SMILES stringCC(Cc1ncccn1)C(=O)O
and the InChI code 1S/C8H10N2O2/c1-6(8(11)12)5-7-9-3-2-4-10-7/h2-4,6H,5H2,1H3,(H,11,12)
. These representations provide a detailed view of the molecule’s structure, including the arrangement of its atoms and the bonds between them. Physical And Chemical Properties Analysis
2-Methyl-3-(pyrimidin-2-YL)propanoic acid is a crystalline solid . It is soluble in DMF, DMSO, and ethanol . The compound has a maximum absorption (λmax) at 205 and 249 nm .Scientific Research Applications
Anti-Fibrosis Activity
Pyrimidine derivatives, including “2-Methyl-3-(pyrimidin-2-YL)propanoic acid”, have been found to exhibit significant anti-fibrotic activities . In a study, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6). Fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Antitumor Effects
Some pyrimidine derivatives have been found to inhibit dihydrofolate reductase (DHFR) and also showed good antitumor effects on the carcinosarcoma in rats .
Synthesis of Novel Heterocyclic Compounds
The pyrimidine moiety has been considered as a privileged structure in medicinal chemistry . The compounds containing pyrimidine as the core are reported to exhibit diverse types of biological and pharmaceutical activities . Therefore, “2-Methyl-3-(pyrimidin-2-YL)propanoic acid” can be used in the synthesis of novel heterocyclic compounds with potential biological activities .
Antimicrobial Activity
Pyrimidine derivatives are known to exhibit antimicrobial activities .
Antiviral Activity
Pyrimidine derivatives are also known to exhibit antiviral activities .
properties
IUPAC Name |
2-methyl-3-pyrimidin-2-ylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-6(8(11)12)5-7-9-3-2-4-10-7/h2-4,6H,5H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUBSMKHUHLQYNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=NC=CC=N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20655112 | |
Record name | 2-Methyl-3-(pyrimidin-2-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20655112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-3-(pyrimidin-2-YL)propanoic acid | |
CAS RN |
819850-14-1 | |
Record name | 2-Methyl-3-(pyrimidin-2-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20655112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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